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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxobutyl acetate is a bifunctional molecule containing both an aldehyde and an ester group.

This unique structural combination makes it a valuable intermediate in the synthesis of various

organic molecules, including pharmaceuticals and fine chemicals. However, the presence of

these two reactive functional groups also raises concerns about the compound's stability and

shelf-life. This technical guide provides an in-depth overview of the stability and recommended

storage conditions for 4-oxobutyl acetate, based on established principles of chemical stability

and forced degradation studies. While specific experimental data for this compound is not

extensively available in public literature, this guide extrapolates from the known reactivity of

aldehydes and esters to provide a robust framework for its handling, storage, and stability

assessment.

Chemical Properties
A clear understanding of the chemical properties of 4-oxobutyl acetate is fundamental to

predicting its stability.
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Property Value

Chemical Name 4-oxobutyl acetate

Synonyms 4-acetoxybutyraldehyde

CAS Number 6564-95-0

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

Appearance Colorless liquid (predicted)

Boiling Point Not readily available

Solubility
Soluble in organic solvents; likely sparingly

soluble in water

Predicted Stability and Degradation Pathways
The stability of 4-oxobutyl acetate is primarily influenced by the reactivity of its aldehyde and

ester functional groups. The following degradation pathways are predicted to be the most

significant:

Hydrolysis: The ester linkage is susceptible to hydrolysis under both acidic and basic

conditions, yielding acetic acid and 4-hydroxybutanal. The 4-hydroxybutanal can exist in

equilibrium with its cyclic hemiacetal form.

Oxidation: The aldehyde group is readily oxidized to a carboxylic acid, forming 4-

acetoxybutanoic acid. This can occur in the presence of atmospheric oxygen or other

oxidizing agents.

Polymerization/Aldol Condensation: Aldehydes can undergo self-condensation (aldol

condensation), especially in the presence of acid or base catalysts, leading to the formation

of higher molecular weight impurities.

Thermal Degradation: At elevated temperatures, decomposition may occur through various

mechanisms, including decarboxylation or cleavage of the ester group.
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Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of

radical species and subsequent degradation.

To cite this document: BenchChem. [Stability and Storage Conditions for 4-Oxobutyl Acetate:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600431#stability-and-storage-conditions-for-4-
oxobutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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